Cas no 706820-79-3 (Methyl 3-bromo-5-formyl-4-hydroxybenzoate)

• Product Name: Methyl 3-bromo-5-formyl-4-hydroxybenzoate
• CAS No: 706820-79-3
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• MDL: MFCD22565644
• CID: 1028379
• PubChem ID: 71711084
• Update Time: 2025-04-20

Methyl 3-bromo-5-formyl-4-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-formyl-4-hydroxybenzoate
• Methyl3-bromo-5-formyl-4-hydroxybenzoate
• CS-0102643
• 3-Bromo-5-formyl-4-hydroxy-benzoic acid methyl ester
• D76291
• SCHEMBL1303461
• AKOS022172370
• CS-16714
• methyl 3-bromo-5-formyl-4hydroxybenzoate
• DTXSID80856769
• XHKGRKFKESLQFV-UHFFFAOYSA-N
• 706820-79-3
• DB-255221
• methyl 3-bromo-5-formyl-4-hydroxy-benzoate

• MDL： MFCD22565644
• Inchi： 1S/C9H7BrO4/c1-14-9(13)5-2-6(4-11)8(12)7(10)3-5/h2-4,12H,1H3
• InChI Key： XHKGRKFKESLQFV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CC(C=O)=C1O

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.6Ų